Cas no 1000578-19-7 (2-Bromo-4-nitrophenyl isothiocyanate)

• Product Name: 2-Bromo-4-nitrophenyl isothiocyanate
• CAS No: 1000578-19-7
• MF: C₇H₃BrN₂O₂S
• MW: 259.079919099808
• CID: 3157768
• PubChem ID: 26599122
• Update Time: 2025-04-21

2-Bromo-4-nitrophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-nitrophenyl isothiocyanate
• DTXSID401280186
• 2-bromo-1-isothiocyanato-4-nitrobenzene
• 1000578-19-7
• SY327832
• MFCD09878136

• MDL： MFCD09878136
• Inchi： 1S/C7H3BrN2O2S/c8-6-3-5(10(11)12)1-2-7(6)9-4-13/h1-3H
• InChI Key： PIROTMQGVQACOG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)[N+](=O)[O-])N=C=S

Computed Properties

• Exact Mass: 257.90986Da
• Monoisotopic Mass: 257.90986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.3Ų